Cas no 1424941-74-1 (8-Amino-1,7-naphthyridine-5-carboxylic acid)

• Product Name: 8-Amino-1,7-naphthyridine-5-carboxylic acid
• CAS No: 1424941-74-1
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD23700856
• CID: 4769570
• PubChem ID: 73425211
• Update Time: 2026-02-26

8-Amino-1,7-naphthyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-AMINO-1,7-NAPHTHYRIDINE-5-CARBOXYLIC ACID
• MFCD23700856
• AKOS016051941
• 8-AMINO-1,7-NAPHTHYRIDINE-5-CARBOXYLICACID
• 1424941-74-1
• 8-Amino-1,7-naphthyridine-5-carboxylic acid

• MDL： MFCD23700856
• Inchi： 1S/C9H7N3O2/c10-8-7-5(2-1-3-11-7)6(4-12-8)9(13)14/h1-4H,(H2,10,12)(H,13,14)
• InChI Key： KTQZSWAYGJGRHD-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C2C1=CC=CN=2)N)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 8-Amino-1,7-naphthyridine-5-carboxylic acid

8-Amino-1,7-naphthyridine-5-carboxylic acid (CAS No. 1424941-74-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

8-Amino-1,7-naphthyridine-5-carboxylic acid (CAS No. 1424941-74-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development.

The molecular structure of 8-Amino-1,7-naphthyridine-5-carboxylic acid is characterized by a naphthyridine ring system with an amino group at the 8-position and a carboxylic acid group at the 5-position. This specific arrangement of functional groups imparts the molecule with distinct chemical and biological properties, making it an attractive candidate for various therapeutic applications.

In recent years, the synthesis of 8-Amino-1,7-naphthyridine-5-carboxylic acid has been extensively studied. One of the most common synthetic routes involves the condensation of 2-aminoisonicotinic acid with an appropriate nitrile or amide, followed by cyclization and subsequent functional group modifications. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 8-Amino-1,7-naphthyridine-5-carboxylic acid has been explored in several studies. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-Amino-1,7-naphthyridine-5-carboxylic acid can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests its potential use as an anti-inflammatory agent in the treatment of conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 8-Amino-1,7-naphthyridine-5-carboxylic acid has also shown promise as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and Erk kinases, which are frequently overactivated in various types of cancer. These findings highlight the potential of 8-Amino-1,7-naphthyridine-5-carboxylic acid as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 8-Amino-1,7-naphthyridine-5-carboxylic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well absorbed orally and has a reasonable half-life in vivo, making it a promising candidate for oral administration in clinical settings.

To further enhance its therapeutic potential, researchers have explored various derivatives and analogs of 8-Amino-1,7-naphthyridine-5-carboxylic acid. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. For example, substituting different functional groups at various positions on the naphthyridine ring can significantly alter the biological activity and physicochemical properties of the molecule.

In conclusion, 8-Amino-1,7-naphthyridine-5-carboxylic acid (CAS No. 1424941-74-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its use in clinical settings.